Cas no 1823895-21-1 (2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride)

• Product Name: 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride
• CAS No: 1823895-21-1
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• MDL: MFCD26792965
• CID: 4708858
• PubChem ID: 72716320
• Update Time: 2025-07-18

2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride
• 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride

• MDL： MFCD26792965
• Inchi： 1S/C7H11N3O2S.ClH/c1-10-3-2-9-7(10)13(11,12)6-4-8-5-6;/h2-3,6,8H,4-5H2,1H3;1H
• InChI Key： JBQNRYJJZOVVNN-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC=CN1C)(C1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 72.4

Experimental Properties

• Color/Form: NA
• Flash Point: 127.0±25.9 °C

2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride

Comprehensive Overview of 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride (CAS No. 1823895-21-1)

The compound 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride (CAS No. 1823895-21-1) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidine and imidazole rings, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for sulfonyl-containing compounds like 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride has surged due to their versatility in medicinal chemistry. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This property aligns with the growing trend of optimizing drug candidates for better bioavailability, a topic frequently searched by professionals in the field.

One of the most searched questions in the context of CAS No. 1823895-21-1 revolves around its synthetic pathways and purity standards. The compound is typically synthesized through multi-step organic reactions, with a focus on achieving high HPLC purity (>98%) to meet research-grade requirements. Its stability under various pH conditions is another area of interest, as it impacts its applicability in drug formulation.

The imidazole moiety in 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased curiosity about its potential role in targeted therapy, especially in oncology and immunology. Recent publications have highlighted its interaction with protein kinases, a hot topic in precision medicine.

From a commercial perspective, the compound is often listed under research chemicals or pharmaceutical intermediates in supplier catalogs. Its CAS registry number (1823895-21-1) serves as a critical identifier for procurement and regulatory compliance. Researchers frequently search for MSDS (Material Safety Data Sheet) and COA (Certificate of Analysis) documents to ensure safe handling and quality assurance.

In summary, 2-(Azetidine-3-sulfonyl)-1-methyl-1H-imidazole hydrochloride represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore small molecule therapeutics, compounds like this will likely remain at the forefront of innovation.